Cas no 18838-79-4 (3H-Naphth[1,2-d]imidazole,2,3-dimethyl-)

3H-Naphth[1,2-d]imidazole,2,3-dimethyl- structure
18838-79-4 structure
Product Name:3H-Naphth[1,2-d]imidazole,2,3-dimethyl-
CAS No:18838-79-4
MF:C13H12N2
MW:196.247782707214
CID:123205
PubChem ID:827942
Update Time:2025-04-18

3H-Naphth[1,2-d]imidazole,2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Naphth[1,2-d]imidazole,2,3-dimethyl-
    • 2,3-Dimethyl-3H-naphtho[1,2-d]imidazole
    • 3H-Naphth[1,2-d]imidazole,2,3-dimethyl-(8CI,9CI)
    • 1,2-DIMETHYL-1H-BENZIMIDAZOLE-6-CARBOXYLIC ACID
    • 1,2-Dimethyl-1H-benzo[d]imidazole-6-carboxylic acid
    • 1,2-Dimethyl-naphtho< 1,2-d> imidazol
    • 1.2-Dimethyl-benzimidazol-6-carbonsaeure
    • 2,3-dimethyl-3H-benzoimidazole-5-carboxylic acid
    • 2,3-Dimethyl-3H-naphth[1,2-d]imidazol
    • 2,3-dimethylnaphth[1,2-d]imidazole
    • AG-L-57176
    • AK-65903
    • ANW-71853
    • CTK7I8452
    • KB-216333
    • SCHEMBL10644015
    • 18838-79-4
    • 2,3-dimethylnaphth [1,2-d]imidazole
    • 2,3-dimethylbenzo[e]benzimidazole
    • ZTEQLQJAYZVHMO-UHFFFAOYSA-N
    • Inchi: 1S/C13H12N2/c1-9-14-13-11-6-4-3-5-10(11)7-8-12(13)15(9)2/h3-8H,1-2H3
    • InChI Key: ZTEQLQJAYZVHMO-UHFFFAOYSA-N
    • SMILES: N1(C)C(C)=NC2C3C=CC=CC=3C=CC1=2

Computed Properties

  • Exact Mass: 196.10016
  • Monoisotopic Mass: 196.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

3H-Naphth[1,2-d]imidazole,2,3-dimethyl- Related Literature

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